Cas no 1804844-66-3 (Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• CAS No: 1804844-66-3
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4914960
• Update Time: 2025-10-30

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H6BrF2NO3/c1-15-8(14)5-6(13)4(7(10)11)3(9)2-12-5/h2,7,13H,1H3
• InChI Key： PNEAFOYIYVERTC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1804844-66-3): A Comprehensive Overview

Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate, identified by its CAS number 1804844-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, makes this molecule a versatile intermediate for the synthesis of various pharmacologically relevant derivatives.

The Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate structure is particularly intriguing due to its potential applications in drug discovery. The bromo group at the 5-position and the difluoromethyl group at the 4-position are known to enhance the metabolic stability and binding affinity of molecules, making them valuable in the development of small-molecule inhibitors. Furthermore, the hydroxyl group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold has been extensively studied for its role in modulating various biological pathways. For instance, pyridine derivatives have shown promise in inhibiting kinases and other enzymes that are overexpressed in tumor cells. The Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate compound, with its unique structural features, is being explored as a potential lead molecule in this context.

One of the most compelling aspects of this compound is its role as a building block for more complex drug candidates. Researchers have utilized it to synthesize novel inhibitors that target specific disease-related proteins. For example, studies have demonstrated its utility in developing small-molecule inhibitors of tyrosine kinases, which are critical in signal transduction pathways involved in cell growth and differentiation. The bromo and difluoromethyl substituents are particularly noteworthy, as they have been shown to improve the pharmacokinetic properties of drug candidates by enhancing their lipophilicity and reducing their susceptibility to metabolic degradation.

The hydroxypyridine core of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate also offers opportunities for further chemical modification. Hydroxyl groups can be readily engaged in various synthetic transformations, such as etherification or esterification, which can lead to the development of new analogs with enhanced biological activity. Additionally, the presence of these functional groups makes the compound amenable to derivatization using transition-metal-catalyzed cross-coupling reactions, which are widely employed in modern drug synthesis.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with target proteins, providing valuable insights into its potential therapeutic efficacy. These computational studies have guided experimental efforts by identifying key interactions between the Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate moiety and biological targets, thereby streamlining the optimization process.

In addition to its pharmaceutical applications, Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate has shown promise in materials science research. Pyridine-based compounds are known for their ability to form coordination complexes with metal ions, which has implications for applications such as catalysis and sensor design. The unique combination of functional groups in this molecule makes it an attractive candidate for developing novel metal complexes with enhanced catalytic activity or sensing capabilities.

The synthesis of Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate involves multi-step organic reactions that showcase the expertise of synthetic chemists. Key steps typically include bromination of a precursor pyridine derivative followed by introduction of the difluoromethyl group via cross-coupling reactions. The final step often involves esterification to yield the desired product. Each step must be carefully optimized to ensure high yield and purity, highlighting the importance of meticulous synthetic planning.

The growing interest in Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate underscores its significance as a versatile intermediate in medicinal chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are poised to play a crucial role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes Methyl 5-bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylate a valuable asset in both academic and industrial research settings.